Vinorelbine ditartrate

• CAS No.: 125317-39-7
• Product Name: Vinorelbine ditartrate
• Molecular Formula: C53H66N4O20
• Molecular Weight: 1079.1 g/mol
• IUPAC Name: (2R,3R)-2,3-dihydroxybutanedioic acid;methyl (1R,10S,11R,12R,19R)-11-acetyloxy-12-ethyl-4-[(12S,14R)-16-ethyl-12-methoxycarbonyl-1,10-diazatetracyclo[12.3.1.03,11.04,9]octadeca-3(11),4,6,8,15-pentaen-12-yl]-10-hydroxy-5-methoxy-8-methyl-8,16-diazapentacyclo[10.6.1.01,9.02,7.016,19]nonadeca-2,4,6,13-tetraene-10-carboxylate
• Standard InChI: InChI=1S/C45H54N4O8.2C4H6O6/c1-8-27-19-28-22-44(40(51)55-6,36-30(25-48(23-27)24-28)29-13-10-11-14-33(29)46-36)32-20-31-34(21-35(32)54-5)47(4)38-43(31)16-18-49-17-12-15-42(9-2,37(43)49)39(57-26(3)50)45(38,53)41(52)56-7;2*5-1(3(7)8)2(6)4(9)10/h10-15,19-21,28,37-39,46,53H,8-9,16-18,22-25H2,1-7H3;2*1-2,5-6H,(H,7,8)(H,9,10)/t28-,37-,38?,39+,42+,43+,44-,45-;2*1-,2-/m011/s1
• Standard InChIKey: CILBMBUYJCWATM-KRQCOKQWSA-N
• SMILES: CCC1=CC2CC(C3=C(CN(C2)C1)C4=CC=CC=C4N3)(C5=C(C=C6C(=C5)C78CCN9C7C(C=CC9)(C(C(C8N6C)(C(=O)OC)O)OC(=O)C)CC)OC)C(=O)OC.C(C(C(=O)O)O)(C(=O)O)O.C(C(C(=O)O)O)(C(=O)O)O
• Canonical SMILES: CCC1=CC2CC(C3=C(CN(C2)C1)C4=CC=CC=C4N3)(C5=C(C=C6C(=C5)C78CCN9C7C(C=CC9)(C(C(C8N6C)(C(=O)OC)O)OC(=O)C)CC)OC)C(=O)OC.C(C(C(=O)O)O)(C(=O)O)O.C(C(C(=O)O)O)(C(=O)O)O
• Appearance: Solid powder
• Purity: > 98%
• Synonyms: 5' Nor anhydrovinblastine; 5'-nor-anhydrovinblastine; KW 2307; KW-2307; KW2307; Navelbine; vinorelbine; vinorelbine tartrate
• Reference: 1: Jimeno A, Hitt R, Quintela-Fandino M, Cortés-Funes H. Phase II trial of vinorelbine tartrate in patients with treatment-naive metastatic melanoma. Anticancer Drugs. 2005 Jan;16(1):53-7. PubMed PMID: 15613904. 2: Whitehead RP, Moon J, McCachren SS, Hersh EM, Samlowski WE, Beck JT, Tchekmedyian NS, Sondak VK; Southwest Oncology Group. A Phase II trial of vinorelbine tartrate in patients with disseminated malignant melanoma and one prior systemic therapy: a Southwest Oncology Group study. Cancer. 2004 Apr 15;100(8):1699-704. PubMed PMID: 15073859. 3: Uoshima N, Yoshioka K, Tegoshi H, Wada S, Fujiwara Y, Satake N, Kasamatsu Y, Yokoho S. Acute respiratory failure caused by vinorelbine tartrate in a patient with non-small cell lung cancer. Intern Med. 2001 Aug;40(8):779-82. PubMed PMID: 11518124. 4: Bosque E. Possible drug interaction between itraconazole and vinorelbine tartrate leading to death after one dose of chemotherapy. Ann Intern Med. 2001 Mar 6;134(5):427. PubMed PMID: 11242511. 5: Kanazawa J, Morimoto M, Ohmori K. [Properties of antitumor activity of vinorelbine tartrate, a new vinca alkaloid antitumor agent]. Nihon Yakurigaku Zasshi. 2000 Oct;116(4):215-23. Review. Japanese. PubMed PMID: 11084918. 6: Giannios J, Ginopoulos P. Induction of PCD in tamoxifen-resistant oestrogen receptor positive (ER+) advanced breast cancer after combined therapy with ER antisense oligonucleotides and vinorelbine-tartrate encapsulated in DRV liposomes. Eur J Cancer. 2000 Sep;36 Suppl 4:103. PubMed PMID: 11056347. 7: Feun LG, Savaraj N, Hurley J, Marini A, Lai S. A clinical trial of intravenous vinorelbine tartrate plus tamoxifen in the treatment of patients with advanced malignant melanoma. Cancer. 2000 Feb 1;88(3):584-8. PubMed PMID: 10649251. 8: Balthasar JP. Concentration-dependent incompatibility of vinorelbine tartrate and heparin sodium. Am J Health Syst Pharm. 1999 Sep 15;56(18):1891. PubMed PMID: 10511236. 9: Cattan CE, Oberg KC. Vinorelbine tartrate-induced pulmonary edema confirmed on rechallenge. Pharmacotherapy. 1999 Aug;19(8):992-4. PubMed PMID: 10453972. 10: Kouroukis C, Hings I. Respiratory failure following vinorelbine tartrate infusion in a patient with non-small cell lung cancer. Chest. 1997 Sep;112(3):846-8. PubMed PMID: 9315826.
• PubChem Compound: 45358014
• Last Modified: Sep 13 2023